1-(3,4,5-Trichlorophenyl)piperazine hydrochloride
Cat. No. B3380372
M. Wt: 302 g/mol
InChI Key: FJSKYJJZTOOYRY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04139621
Procedure details
1-(3,4,5-Trichlorophenyl)-4-ethoxycarbonylpiperazine (12.3g) was refluxed with 48% hydrobromic acid (100 ml) overnight. The reaction was cooled, water added followed by aqueous sodium hydroxide solution (600 ml; 10%). The product was extracted into ether (3 × 100 ml), the ether extracts combined, washed with water (3 × 100 ml) till neutral, dried (anh. Na2SO4) and evaporated giving a brown oil which soon solidified (10.14g). The free base was converted to the hydrochloride (9.42g) by dissolving in dry ethanol and adding ethereal HCl till the hydrochloride precipitated out.
Name
1-(3,4,5-Trichlorophenyl)-4-ethoxycarbonylpiperazine
Quantity
12.3 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[C:4]([N:10]2[CH2:15][CH2:14][N:13](C(OCC)=O)[CH2:12][CH2:11]2)[CH:5]=[C:6]([Cl:9])[C:7]=1[Cl:8].Br.[OH-].[Na+].Cl>C(O)C.O>[ClH:1].[Cl:9][C:6]1[CH:5]=[C:4]([N:10]2[CH2:11][CH2:12][NH:13][CH2:14][CH2:15]2)[CH:3]=[C:2]([Cl:1])[C:7]=1[Cl:8] |f:2.3,7.8|
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Inputs
Step One
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Name
|
1-(3,4,5-Trichlorophenyl)-4-ethoxycarbonylpiperazine
|
|
Quantity
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12.3 g
|
|
Type
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reactant
|
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Smiles
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ClC=1C=C(C=C(C1Cl)Cl)N1CCN(CC1)C(=O)OCC
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Name
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|
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Quantity
|
100 mL
|
|
Type
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reactant
|
|
Smiles
|
Br
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Step Two
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Name
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|
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Quantity
|
600 mL
|
|
Type
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reactant
|
|
Smiles
|
[OH-].[Na+]
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Step Three
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Name
|
|
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Quantity
|
9.42 g
|
|
Type
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reactant
|
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Smiles
|
Cl
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Step Four
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Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl
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Step Five
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
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Step Six
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction was cooled
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EXTRACTION
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Type
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EXTRACTION
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Details
|
The product was extracted into ether (3 × 100 ml)
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WASH
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Type
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WASH
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Details
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washed with water (3 × 100 ml) till neutral,
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried (anh. Na2SO4)
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
evaporated
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
giving a brown oil which
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
precipitated out
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Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
Cl.ClC=1C=C(C=C(C1Cl)Cl)N1CCNCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
